4-fluoro-N-{4-[(methylamino)sulfonyl]phenyl}benzamide

• IUPAC Name: 4-fluoro-N-[4-(methylsulfamoyl)phenyl]benzamide
• InChI: InChI=1S/C14H13FN2O3S/c1-16-21(19,20)13-8-6-12(7-9-13)17-14(18)10-2-4-11(15)5-3-10/h2-9,16H,1H3,(H,17,18)
• InChI Key: UVERYFYTMILONY-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C14H13FN2O3S
• Molecular Weight: 308.33 g/mol

Description

4-fluoro-N-{4-[(methylamino)sulfonyl]phenyl}benzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as F4-MAS, and it belongs to the class of sulfonamide compounds.

Scientific Research Applications

F4-MAS has been studied for its potential applications in various scientific research fields, including cancer research, neuroscience, and drug discovery. In cancer research, F4-MAS has been shown to inhibit the growth of cancer cells by targeting specific enzymes involved in cell proliferation. In neuroscience, F4-MAS has been studied for its potential as a tool to investigate the role of specific ion channels in neuronal signaling. In drug discovery, F4-MAS has been used as a starting material to synthesize novel compounds with potential therapeutic applications.

Mechanism of Action

The mechanism of action of F4-MAS is based on its ability to interact with specific enzymes and ion channels. F4-MAS has been shown to inhibit the activity of carbonic anhydrase IX, an enzyme that is overexpressed in many types of cancer cells. In addition, F4-MAS has been shown to modulate the activity of voltage-gated potassium channels, which play a key role in neuronal signaling.
Biochemical and Physiological Effects:
F4-MAS has been shown to have several biochemical and physiological effects. In cancer cells, F4-MAS has been shown to inhibit cell proliferation and induce apoptosis. In neuronal cells, F4-MAS has been shown to modulate the activity of voltage-gated potassium channels, leading to changes in neuronal excitability and synaptic transmission.

Advantages and Limitations for Lab Experiments

F4-MAS has several advantages for lab experiments, including its high purity, stability, and specificity for certain enzymes and ion channels. However, F4-MAS also has some limitations, including its relatively high cost and limited availability.

Future Directions

There are several future directions for the study of F4-MAS. One potential direction is to investigate its potential as a therapeutic agent for cancer and neurological disorders. Another direction is to synthesize novel compounds based on the structure of F4-MAS and evaluate their potential as therapeutic agents. Additionally, further studies are needed to fully understand the mechanism of action of F4-MAS and its potential applications in scientific research.

Synthesis Methods

The synthesis of F4-MAS involves the reaction of 4-fluoroaniline with methylsulfonyl chloride and N-methylmorpholine in the presence of a base. The resulting intermediate is then reacted with benzoyl chloride to produce F4-MAS. This synthesis method has been reported in several scientific publications and has been optimized for high yields and purity.